Ethyl 7-cyclobutyl-7-oxoheptanoate
Overview
Description
Ethyl 7-cyclobutyl-7-oxoheptanoate is a chemical compound with the CAS Number: 898776-21-1 . It has a molecular weight of 226.32 and its molecular formula is C13H22O3 . The compound is also known as Cyclobutaneheptanoic acid, ζ-oxo-, ethyl ester .
Molecular Structure Analysis
The InChI Code for Ethyl 7-cyclobutyl-7-oxoheptanoate is 1S/C13H22O3/c1-2-16-13(15)10-5-3-4-9-12(14)11-7-6-8-11/h11H,2-10H2,1H3 . This code provides a specific textual identifier for the compound’s molecular structure.Physical And Chemical Properties Analysis
Ethyl 7-cyclobutyl-7-oxoheptanoate has a molecular weight of 226.32 and its molecular formula is C13H22O3 . Unfortunately, the search results do not provide additional physical and chemical properties such as melting point, boiling point, or density.Scientific Research Applications
Synthesis Processes and Intermediates
Ethyl 7-cyclobutyl-7-oxoheptanoate is involved in various synthesis processes. For instance, its derivatives have been used as intermediates in the synthesis of complex organic compounds. A study demonstrated the synthesis of methyl or ethyl 7-oxoheptanoate, an important intermediate in organic synthesis, highlighting the versatility of similar compounds (Ballini, Marcantoni, & Petrini, 1991).
Another research focused on the synthesis of 4-Methoxy-6-valeryl-5,6-dihydro-2-pyrone, using ethyl 2-acetoxy-3-oxoheptanoate as a starting material. This underlines the role of such esters in synthesizing key intermediates leading to complex molecules (Takeda, Amano, & Tsuboi, 1977).
Chemical and Structural Analysis 3. Detailed chemical and structural analysis of related compounds has been conducted. For instance, a study on 7-Methyl-3-[(3-methyl-3-mesityl-cyclobutyl]-5-phenyl-5H-thiazolo[3,2-α]pyrimidine-6-carboxylic acid ethyl ester was performed, providing insights into the molecular structure and electronic properties of similar ester compounds (Acar, Yilmaz, Çalışkan, & Cukurovalı, 2017).
Synthesis of Bioactive Compounds 4. Research has been conducted on synthesizing bioactive compounds using similar esters. For instance, the synthesis of combretastatin derivatives with an adamantane fragment was reported, utilizing a similar oxoheptanoate ester as an intermediate. These compounds showed potential antiproliferative activity, indicating the relevance of such esters in medicinal chemistry (Nurieva et al., 2015).
Safety And Hazards
properties
IUPAC Name |
ethyl 7-cyclobutyl-7-oxoheptanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H22O3/c1-2-16-13(15)10-5-3-4-9-12(14)11-7-6-8-11/h11H,2-10H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DXCVSESBBZWHRH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CCCCCC(=O)C1CCC1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H22O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00645657 |
Source
|
| Record name | Ethyl 7-cyclobutyl-7-oxoheptanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00645657 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
226.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 7-cyclobutyl-7-oxoheptanoate | |
CAS RN |
898776-21-1 |
Source
|
| Record name | Ethyl 7-cyclobutyl-7-oxoheptanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00645657 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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